
Application Notes and Protocols for 3-acetyl-3-
methyldihydrofuran-2(3H)-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-acetyl-3-methyldihydrofuran-

2(3H)-one

Cat. No.: B072876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 3-acetyl-3-methyldihydrofuran-2(3H)-one (CAS No. 1123-19-9) in a laboratory setting.

This chemical is primarily utilized as an intermediate in organic synthesis.[1]

Section 1: Chemical and Physical Properties
3-acetyl-3-methyldihydrofuran-2(3H)-one, also known as α-acetyl-α-methyl-γ-butyrolactone,

is a furanone derivative.[2] A summary of its key physical and chemical properties is presented

in the table below.
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Property Value Reference

CAS Number 1123-19-9 [2][3]

Molecular Formula C₇H₁₀O₃ [2]

Molecular Weight 142.15 g/mol [2][3]

Synonyms

α-acetyl-α-methyl-γ-

butyrolactone, 3-Acetyldihydro-

3-methyl-2(3H)-furanone

Purity ≥97% [4]

Storage

Store in a cool, well-ventilated

place. Keep container tightly

closed.

[5]

Section 2: Laboratory Safety and Handling
Due to the limited availability of specific toxicity data for 3-acetyl-3-methyldihydrofuran-2(3H)-
one, it is imperative to handle this compound with caution, adhering to standard laboratory

safety protocols for handling chemicals of unknown toxicity. The following guidelines are based

on information from safety data sheets for the compound and structurally related chemicals.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment is provided below.
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

A lab coat should be worn. For larger quantities

or potential for splashing, chemical-resistant

aprons and sleeves are recommended.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If vapors or aerosols are

likely to be generated, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.

General Handling Precautions
Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Work in a well-ventilated area, such as a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as oxidizing agents.

Spill and Disposal Procedures
Spill: In case of a spill, wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable container for disposal. Ventilate the area of the

spill.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow it to enter the sewer system.

Section 3: Experimental Protocols
While specific, detailed experimental protocols for 3-acetyl-3-methyldihydrofuran-2(3H)-one
are not widely published, its use as a synthetic intermediate suggests its application in

reactions such as the synthesis of heterocyclic compounds. Below is a representative protocol

for a general reaction involving a lactone, which should be adapted and optimized for specific

research needs.

Illustrative Synthesis of a Pyrazole Derivative
This protocol is a general example of how 3-acetyl-3-methyldihydrofuran-2(3H)-one might be

used in the synthesis of a pyrazole derivative. Note: This is an illustrative protocol and must be

adapted based on specific reaction parameters and safety considerations.

Materials:

3-acetyl-3-methyldihydrofuran-2(3H)-one

Hydrazine hydrate or a substituted hydrazine

Ethanol (or other suitable solvent)

Glacial acetic acid (as a catalyst, if necessary)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard laboratory glassware for workup and purification

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1 equivalent of 3-acetyl-3-methyldihydrofuran-2(3H)-one in a suitable

solvent such as ethanol.

Addition of Reagent: To the stirred solution, add 1 to 1.2 equivalents of hydrazine hydrate (or

a substituted hydrazine). If the reaction is slow, a catalytic amount of glacial acetic acid can

be added.

Reaction: Heat the reaction mixture to reflux and maintain it for a period determined by

reaction monitoring (e.g., by Thin Layer Chromatography).

Workup: After the reaction is complete, cool the mixture to room temperature. The solvent

may be removed under reduced pressure. The residue can then be partitioned between an

organic solvent (e.g., ethyl acetate) and water.

Purification: The organic layer is separated, dried over anhydrous sodium sulfate, filtered,

and concentrated. The crude product can be purified by a suitable method such as column

chromatography or recrystallization to yield the desired pyrazole derivative.

Section 4: Visualizations
Laboratory Safety Workflow
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Figure 1: General Laboratory Safety Workflow
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Figure 1: General Laboratory Safety Workflow
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Illustrative Synthesis Workflow

Figure 2: Illustrative Synthesis Workflow
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Figure 2: Illustrative Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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